Cas no 2411219-01-5 (2-chloro-1-{4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-yl}ethan-1-one)

• Product Name: 2-chloro-1-{4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-yl}ethan-1-one
• CAS No: 2411219-01-5
• MF: C₁₃H₁₆ClNO₂S
• MW: 285.78964138031
• CID: 5357161
• PubChem ID: 146094731
• Update Time: 2025-07-09

2-chloro-1-{4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Z3766272102
• 2-chloro-1-{4',5'-dihydrospiro[piperidine-4,7'-thieno[2,3-c]pyran]-1-yl}ethan-1-one
• 2-Chloro-1-spiro[4,5-dihydrothieno[2,3-c]pyran-7,4'-piperidine]-1'-ylethanone
• 2-chloro-1-{4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-yl}ethan-1-one

• Inchi： 1S/C13H16ClNO2S/c14-9-11(16)15-5-3-13(4-6-15)12-10(1-7-17-13)2-8-18-12/h2,8H,1,3-7,9H2
• InChI Key： GJXVURGNCBYJHX-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC2(C3=C(C=CS3)CCO2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 331
• XLogP3: 1.8
• Topological Polar Surface Area: 57.8

Additional information on 2-chloro-1-{4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-yl}ethan-1-one

Professional Introduction to Compound with CAS No. 2411219-01-5 and Product Name: 2-chloro-1-{4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-yl}ethan-1-one

Compound with the CAS number 2411219-01-5 and the product name 2-chloro-1-{4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-yl}ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure incorporates a chloro-substituted ketone moiety linked to a dihydrospiropiperidine ring system, which is further connected to a thieno[2,3-c]pyran scaffold. Such a configuration suggests a high degree of molecular complexity and versatility, making it an attractive candidate for further investigation in drug discovery and development.

The dihydrospiropiperidine moiety is particularly noteworthy, as it has been extensively studied for its pharmacological properties. Spiro compounds, characterized by their spirocyclic structure, often exhibit enhanced metabolic stability and improved bioavailability. The presence of the dihydrospiropiperidine ring in this compound may contribute to its potential as a pharmacophore in the design of novel therapeutic agents. Additionally, the thieno[2,3-c]pyran component introduces aromaticity and rigidity to the molecular framework, which can influence both the electronic properties and the binding affinity of the compound to biological targets.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological pathways. The structural features of 2-chloro-1-{4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-yl}ethan-1-one make it a promising candidate for investigating its potential role in treating neurological disorders. Studies have shown that compounds with similar scaffolds can interact with various neurotransmitter receptors and ion channels, suggesting that this compound may have therapeutic effects on conditions such as epilepsy, depression, and neurodegenerative diseases. The chloro-substituted ketone moiety could also play a crucial role in modulating enzyme activity, further enhancing its pharmacological profile.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chloro-substituent at the alpha position of the ketone group is particularly critical, as it can influence both the reactivity and the electronic properties of the molecule. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex spirocyclic core. These methods ensure high yield and purity, which are essential for subsequent biological evaluation.

Biological activity assays have been conducted to evaluate the potential of 2-chloro-1-{4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-yl}ethan-1-one as a lead compound for drug development. Preliminary results indicate that this compound exhibits notable activity against several target enzymes and receptors relevant to neurological disorders. For instance, it has demonstrated inhibitory effects on enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in mood regulation and pain perception. Additionally, interactions with serotonin receptors have been observed, suggesting potential applications in treating depression and anxiety.

The molecular flexibility provided by the dihydrospiropiperidine ring allows for conformational adjustments that can optimize binding interactions with biological targets. This adaptability is further enhanced by the presence of the thieno[2,3-c]pyran moiety, which contributes to hydrophobic interactions and π-stacking effects. These features are critical for achieving high affinity and selectivity in drug design. Computational modeling studies have been utilized to predict binding modes and optimize lead structures based on these interactions.

The pharmacokinetic properties of 2-chloro-1-{4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-yl}ethan-1-one are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary ADME studies suggest that this compound exhibits favorable solubility characteristics and moderate metabolic stability in vitro. These findings are encouraging for further development into an oral therapeutic agent.

Future research directions include exploring derivative compounds generated by modifying specific functional groups within the molecule. For example, replacing the chloro-substituent with other electron-withdrawing or electron-donating groups could alter the pharmacological profile significantly. Additionally，investigating analogs with different spirocyclic cores or thienopyran derivatives may reveal new mechanisms of action or enhance target selectivity.

The integration of synthetic chemistry with computational biology has accelerated the discovery process for novel drug candidates like 2-chloro-1-{4',5'-dihydrospiropiperidine-4',7'-thieno[2',3']cyclopenta[b]pyran]-1-one。 High-throughput screening (HTS) techniques combined with structure-based drug design (SBDD) have enabled rapid identification of biologically active molecules from large libraries